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Compound of Interest

Compound Name: 2,3-Diaminobenzonitrile

Cat. No.: B1322410 Get Quote

A Note on Nomenclature: While the request specifies 2,3-Diaminobenzonitrile, the

predominant and well-documented fluorescent probe for nitric oxide detection based on this

chemical motif is 2,3-Diaminonaphthalene (DAN). This document will detail the protocol for

DAN, as it is the scientifically established standard for this application. It is presumed that "2,3-
Diaminobenzonitrile" was a likely mistyping of this compound. The underlying chemistry relies

on the reaction of an aromatic ortho-diamine with nitric oxide derivatives, a feature present in

both molecules.

Introduction
Nitric oxide (NO) is a critical signaling molecule involved in a wide array of physiological and

pathological processes, including vasodilation, neurotransmission, and the immune response.

Due to its short half-life, direct measurement of NO in biological systems is challenging. A

common and highly sensitive indirect method is the quantification of its stable oxidation

products, nitrite (NO₂⁻) and nitrate (NO₃⁻). The 2,3-Diaminonaphthalene (DAN) assay is a

highly sensitive fluorometric method for detecting nitrite, a key surrogate for NO production.[1]

The DAN assay is significantly more sensitive than the colorimetric Griess assay, with detection

limits in the nanomolar range, making it ideal for applications where NO concentrations are low.

[1]
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The assay is based on the reaction of DAN with nitrite in an acidic environment. The NO-

derived nitrosating agent, dinitrogen trioxide (N₂O₃), generated from the acidification of nitrite,

reacts with the vicinal diamines of DAN to form the highly fluorescent product 1H-

naphthotriazole. The fluorescence intensity of this product is directly proportional to the nitrite

concentration in the sample.

Quantitative Data Summary
The following table summarizes the key performance characteristics of the 2,3-

Diaminonaphthalene (DAN) assay for nitric oxide detection.

Parameter Value References

Detection Method Fluorometric [1]

Analyte Nitrite (NO₂⁻) [1]

Fluorescent Product 1H-naphthotriazole [1]

Excitation Wavelength ~365 nm [2][3]

Emission Wavelength ~410-450 nm [2][4]

Detection Limit 10-50 nM [1][4]

Linear Range 0.02 - 10.0 µM [5]

Sensitivity
50-100 times greater than the

Griess assay
[1][4]

Signaling and Reaction Pathway
The detection of nitric oxide via 2,3-Diaminonaphthalene is an indirect method that measures

the stable oxidation product, nitrite. The overall pathway from NO production to detection is

illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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